Cas no 2229543-58-0 (1-(3-fluoro-4-nitrophenyl)cyclopentylmethanamine)

• Product Name: 1-(3-fluoro-4-nitrophenyl)cyclopentylmethanamine
• CAS No: 2229543-58-0
• MF: C₁₂H₁₅FN₂O₂
• MW: 238.258106470108
• CID: 5903883
• PubChem ID: 165851445
• Update Time: 2025-07-19

1-(3-fluoro-4-nitrophenyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-4-nitrophenyl)cyclopentylmethanamine
• [1-(3-fluoro-4-nitrophenyl)cyclopentyl]methanamine
• 2229543-58-0
• EN300-1806115

• Inchi： 1S/C12H15FN2O2/c13-10-7-9(3-4-11(10)15(16)17)12(8-14)5-1-2-6-12/h3-4,7H,1-2,5-6,8,14H2
• InChI Key： VVBKPTHCTKXSIT-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1(CN)CCCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.11175589g/mol
• Monoisotopic Mass: 238.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(3-fluoro-4-nitrophenyl)cyclopentylmethanamine

Introduction to 1-(3-fluoro-4-nitrophenyl)cyclopentylmethanamine (CAS No: 2229543-58-0)

1-(3-fluoro-4-nitrophenyl)cyclopentylmethanamine, identified by its CAS number 2229543-58-0, is a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of both a fluoro substituent and a nitro group in the phenyl ring imparts distinct electronic and steric properties, making it a versatile scaffold for medicinal chemists.

The compound belongs to a class of molecules that exhibit promising biological activity. Recent studies have highlighted the role of fluorinated aromatic compounds in enhancing drug bioavailability and metabolic stability. The fluoro atom, in particular, is known for its ability to modulate the pharmacokinetic profile of drugs, often leading to improved efficacy and reduced side effects. In the context of cyclopentylmethanamine, this structural motif contributes to favorable solubility and binding affinity, which are critical factors in drug design.

In the field of medicinal chemistry, the synthesis and characterization of such compounds are of paramount importance. The nitro group in the phenyl ring further enhances the reactivity of the molecule, allowing for further functionalization and derivatization. This flexibility makes 1-(3-fluoro-4-nitrophenyl)cyclopentylmethanamine a valuable intermediate in the development of novel therapeutic agents.

Recent advancements in computational chemistry have enabled more efficient screening and design of bioactive molecules. By leveraging molecular modeling techniques, researchers can predict the binding interactions of 1-(3-fluoro-4-nitrophenyl)cyclopentylmethanamine with biological targets, such as enzymes and receptors. This approach has accelerated the discovery process and has led to the identification of lead compounds with high potential for further development.

The pharmacological properties of this compound have been extensively studied in various preclinical models. Initial findings suggest that it exhibits inhibitory activity against certain enzymes implicated in inflammatory pathways. The combination of the fluoro and nitro substituents appears to synergistically enhance its binding affinity, leading to potent biological effects. These results are particularly intriguing given the growing interest in developing targeted therapies for chronic inflammatory diseases.

The synthesis of 1-(3-fluoro-4-nitrophenyl)cyclopentylmethanamine involves multi-step organic transformations, each carefully optimized to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have been employed to construct the complex cyclic framework. These techniques not only improve efficiency but also allow for greater control over stereochemistry, which is crucial for biological activity.

In conclusion, 1-(3-fluoro-4-nitrophenyl)cyclopentylmethanamine represents a promising candidate for further exploration in drug discovery. Its unique structural features and demonstrated biological activity make it a compelling target for medicinal chemists. As research continues to uncover new therapeutic applications, this compound is poised to play a significant role in the development of next-generation pharmaceuticals.